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Compound of Interest

Compound Name: Farnesyl acetate

Cat. No.: B1222876

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, analysis, and
application of farnesyl acetate as a key ingredient in the fragrance and perfume industry.
Detailed protocols for chemical synthesis and quality control are provided, along with data on
its physicochemical properties and use in fragrance formulations.

Introduction to Farnesyl Acetate in Perfumery

Farnesyl acetate (CAS No. 29548-30-9) is a naturally occurring sesquiterpenoid ester valued
in the fragrance industry for its delicate, floral, and green aroma.[1][2] It possesses a soft,
sweet scent reminiscent of lily-of-the-valley, which adds volume and freshness to white floral
accords.[3] Farnesyl acetate is a versatile ingredient used in a wide range of scented
products, including perfumes, cosmetics, and personal care items, where it enhances the
overall sensory experience.[1] Its stability and ability to blend well with other fragrance
components make it an essential element in creating complex scent profiles.[1]

Natural Occurrence: Farnesyl acetate is found in various natural sources, including ambrette
seed oil (at approximately 4%), blueberries, grapefruit, and rose oil.[2][3][4]

Physicochemical Properties of Farnesyl Acetate

A summary of the key physicochemical properties of farnesyl acetate is presented in Table 1.
This data is essential for formulation development and quality control.
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Table 1: Physicochemical Properties of Farnesyl Acetate

Property Value Reference
Appearance Colorless to pale yellow liquid [1][5]
Molecular Formula C17H2802 [1][5]
Molecular Weight 264.41 g/mol [1]

Odor Profile Soft floral-woody, honeyed, o1f6]

green, rosy

Boiling Point 140 °C at 0.5 mmHg [1]

Density 0.91 g/mL at 20 °C [1]
Refractive Index n20/D 1.477 [7]

Flash Point 110 °C (230 °F) [3]

N Soluble in ethanol and oils;
Solubility ) ] [51[8]
insoluble in water.

Synthesis of Farnesyl Acetate

Farnesyl acetate is typically synthesized via the esterification of farnesol. Both chemical and
enzymatic methods can be employed.

A common and high-yielding method for synthesizing farnesyl acetate is the acetylation of
farnesol using acetic anhydride in the presence of a base catalyst like pyridine.[9] This reaction
is an esterification process where the hydroxyl group of farnesol reacts with acetic anhydride to
form the acetate ester.

A logical workflow for the chemical synthesis of farnesyl acetate is depicted below.
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Caption: Chemical synthesis workflow for farnesyl acetate.
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Experimental Protocol: Chemical Synthesis

This protocol is adapted from a procedure published in Organic Syntheses.[9]

Materials:

Farnesol (mixture of isomers)

e Dry Pyridine

e Acetic Anhydride

o Petroleum Ether (b.p. 60-68 °C)

» 5% Sulfuric Acid

o Saturated aqueous Sodium Bicarbonate
e Anhydrous Magnesium Sulfate

e |ce

o 250 mL Erlenmeyer flask with stopper

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e In a 250 mL Erlenmeyer flask, dissolve 25 g (0.11 mole) of farnesol in 40 mL of dry pyridine.

 To the stirred solution, add 40 mL of acetic anhydride in four portions over a 15-minute
period.

o Stopper the flask and continue stirring at room temperature for 6 hours.
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e Pour the reaction mixture onto 250 g of ice in a beaker.
e Add 400 mL of water and transfer the mixture to a separatory funnel.
o Extract the aqueous mixture with five 100 mL portions of petroleum ether.

o Combine the organic extracts and wash successively with two 50 mL portions of water, two
50 mL portions of 5% sulfuric acid, and two 50 mL portions of saturated aqueous sodium
bicarbonate.

e Dry the organic layer over approximately 50 g of anhydrous magnesium sulfate.
« Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator.
Expected Yield: 28-29 g (94-98%) of farnesyl acetate as a colorless oil.

Enzymatic synthesis, or biocatalysis, offers a greener alternative to chemical synthesis, often
proceeding under milder reaction conditions with high selectivity. Lipases are commonly used
enzymes for the esterification of alcohols. The synthesis of farnesyl acetate can be achieved
through the lipase-catalyzed transesterification of farnesol with an acyl donor such as vinyl
acetate or ethyl acetate. This method is particularly advantageous for producing "natural”
labeled fragrance ingredients when using natural starting materials.

The general pathway for enzymatic synthesis is outlined below.
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Caption: Enzymatic synthesis of farnesyl acetate.

General Protocol: Lipase-Catalyzed Synthesis
Materials:
e Farnesol

» Vinyl Acetate (or other suitable acyl donor)
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Immobilized Lipase (e.g., Novozym 435)

Organic Solvent (e.g., n-hexane)

Shaking incubator

Filtration apparatus

Procedure:

Dissolve farnesol and a molar excess of vinyl acetate in the organic solvent within a sealed
reaction vessel.

o Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a
percentage of the total reactant weight.

 Incubate the mixture at a controlled temperature (e.g., 40-50 °C) with constant shaking.

e Monitor the reaction progress using a suitable analytical technique such as Gas
Chromatography (GC).

o Once the reaction has reached the desired conversion, stop the reaction by filtering off the
immobilized enzyme.

e The enzyme can be washed and reused.

» Remove the solvent from the filtrate under reduced pressure to obtain the crude farnesyl
acetate.

» Further purification can be performed if necessary, for example, by column chromatography.

Quality Control and Analysis

The purity and identity of synthesized farnesyl acetate should be confirmed using standard
analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for
this purpose, providing both qualitative and quantitative information about the sample’'s
composition.
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Protocol: GC-MS Analysis of Farnesyl Acetate

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

o Capillary Column suitable for fragrance analysis (e.g., a non-polar or mid-polar column like

DB-5ms or HP-5ms)

Sample Preparation:

o Dilute a small amount of the synthesized farnesyl acetate in a suitable solvent (e.g., ethanol

or hexane) to an appropriate concentration for GC-MS analysis (e.g., 100 ppm).

GC-MS Conditions (Typical):

Parameter

Setting

Injector Temperature

250 °C

Injection Mode

Split (e.g., 50:1)

Injection Volume 1L
Carrier Gas Helium
Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial temp: 60 °C, hold for 2 min; Ramp: 10
°C/min to 280 °C, hold for 5 min

Transfer Line Temp

280 °C

lon Source Temp

230 °C

lonization Mode

Electron lonization (El) at 70 eV

Mass Scan Range 40-400 amu
Data Analysis:
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« |dentify the farnesyl acetate peak based on its retention time and comparison of its mass
spectrum with a reference library (e.g., NIST).

o Assess the purity of the sample by calculating the peak area percentage of farnesyl acetate
relative to the total peak area of all components in the chromatogram.

Application in Fragrance Formulations

Farnesyl acetate is primarily used as a heart or base note in fragrance compositions.[3] It is
particularly effective in floral bouquets, where it imparts a natural, green freshness. Its soft,
woody, and honeyed undertones can round out and add elegance to various fragrance families,
including chypre and woody accords.[6]

Table 2: Recommended Usage Levels of Farnesyl Acetate in Different Applications

Application Typical Usage Level (%)
Fine Fragrance (Eau de Parfum, Eau de
0.1-2.0
Toilette)
Soaps and Body Washes 0.2-1.0
Lotions and Creams 0.1-0.5
Shampoos and Conditioners 0.1-05

Stability in Formulations

The stability of fragrance ingredients is crucial for the shelf-life and performance of the final
product. Farnesyl acetate, as an ester, can be susceptible to hydrolysis over time, which
would lead to the formation of farnesol and acetic acid.[3] This process can be influenced by
the pH of the product base.

General Protocol for Stability Testing:
» Prepare samples of the final product formulation containing farnesyl acetate.

o Store the samples under various conditions:
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o Accelerated Stability: Elevated temperatures (e.g., 40 °C, 50 °C) for a period of 1 to 3
months.

o Real-Time Stability: Room temperature (e.g., 20-25 °C) for the expected shelf-life of the
product.

o Light Exposure: Under controlled UV light to assess photostability.

» At specified time points, evaluate the samples for any changes in:

[e]

Odor: Assessed by a trained sensory panel.

o

Color and Appearance: Visual inspection.

[¢]

pH: Measured using a pH meter.

o

Chemical Composition: Analyzed by GC-MS to quantify the concentration of farnesyl
acetate and detect any degradation products.

The relationship between different factors in stability testing is illustrated in the diagram below.

Storage Conditions

Light Exposure Time

Broduct Formulation
Y Y

.2
Product Base (pH, Matrix) I

/ \

Farnesyl Acetate Odor Profile Color & Appearance (Chemical Composition (GC—MSD
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Caption: Factors influencing fragrance stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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